Cas no 94160-25-5 (Ethyl 3-hydroxycyclohexanecarboxylate)

Ethyl 3-hydroxycyclohexanecarboxylate structure
94160-25-5 structure
Product Name:Ethyl 3-hydroxycyclohexanecarboxylate
CAS No:94160-25-5
MF:C9H16O3
MW:172.221543312073
MDL:MFCD00205586
CID:811890
PubChem ID:329764783
Update Time:2024-10-25

Ethyl 3-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-hydroxycyclohexanecarboxylate
    • Cyclohexanecarboxylicacid, 3-hydroxy-, ethyl ester
    • ethyl 3-hydroxycyclohexane-1-carboxylate
    • PB48890
    • ETHYL 3-HYDROXY-CYCLOHEXANECARBOXYLATE
    • Ethyl 3-hydroxycyclohexanecarboxylate, 98%
    • MFCD31925499
    • DB-342965
    • 94160-25-5
    • CS-0197525
    • EINECS 303-308-6
    • MFCD30802939
    • SB23091
    • SCHEMBL5427377
    • Ethyl3-hydroxycyclohexanecarboxylate
    • PB41453
    • Cyclohexanecarboxylic acid, 3-hydroxy-, ethyl ester
    • MFCD00205586
    • DTXSID10916224
    • AKOS016006607
    • PB41906
    • SY110653
    • SB23090
    • AS-37690
    • ZB1700
    • SY343919
    • SY270401
    • NS00065602
    • MDL： MFCD00205586
    • Inchi： 1S/C9H16O3/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8,10H,2-6H2,1H3
    • InChI Key： BGAOLPQGOBDXBH-UHFFFAOYSA-N
    • SMILES： O=C(C1CC(O)CCC1)OCC

Computed Properties

  • Exact Mass: 172.109944368g/mol
  • Monoisotopic Mass: 172.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.067 g/mL at 25 °C
  • Boiling Point: 251.4℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.481
  • PSA: 46.53000
  • LogP: 1.10060

Ethyl 3-hydroxycyclohexanecarboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Ethyl 3-hydroxycyclohexanecarboxylate Pricemore >>

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abcr
AB446395-1 g
Ethyl 3-hydroxycyclohexanecarboxylate, 95%; .
 94160-25-5 95%
1g
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abcr
AB446395-5 g
Ethyl 3-hydroxycyclohexanecarboxylate, 95%; .
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5g
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Ethyl 3-hydroxycyclohexanecarboxylate Production Method

Production Method 1

7781-98-8 7781-98-8
94160-25-5 94160-25-5
Reaction Conditions
Reference
Synthesis of amino derivatives of 4,5,6,7-tetrahydrobenzothiazole. II. The 4-, 5- and 6-aminomethyl derivatives with cardiovascular activity
Maillard, Jacques; Delaunay, Pierre; Langlois, Michel; Portevin, Bernard; Legeai, Jacques; et al, European Journal of Medicinal Chemistry, 1984, 19(5), 457-60

Production Method 2

7781-98-8 7781-98-8
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Ethanol ;  48 h, rt
Reference
Preparation of tetrasubstituted heteroaryl compounds and their use as MDM2 and/or MDM4 modulators
, World Intellectual Property Organization, , ,

Production Method 3

7781-98-8 7781-98-8
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Ethanol ;  4 bar
Reference
9H-Carbazole-1-carboxamides as potent and selective JAK2 inhibitors
Zimmermann, Kurt; Sang, Xiaopeng; Mastalerz, Harold A.; Johnson, Walter L.; Zhang, Guifen; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(14), 2809-2812

Production Method 4

7781-98-8 7781-98-8
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Ethanol ;  overnight, 12 kbar, rt
Reference
Small Molecule Reversible Inhibitors of Bruton's Tyrosine Kinase (BTK): Structure-Activity Relationships Leading to the Identification of 7-(2-Hydroxypropan-2-yl)-4-[2-methyl-3-(4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-9H-carbazole-1-carboxamide (BMS-935177)
De Lucca, George V.; Shi, Qing; Liu, Qingjie; Batt, Douglas G.; Beaudoin Bertrand, Myra; et al, Journal of Medicinal Chemistry, 2016, 59(17), 7915-7935

Production Method 5

33668-25-6 33668-25-6
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Tricyclic compound serving as immunomodulator
, World Intellectual Property Organization, , ,

Production Method 6

875928-06-6 875928-06-6
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Acetyl chloride Solvents: Ethanol ;  0 °C; 0 °C → rt; 30 min, rt
1.2 overnight, rt
Reference
Discovery of an Oxycyclohexyl Acid Lysophosphatidic Acid Receptor 1 (LPA1) Antagonist BMS-986278 for the Treatment of Pulmonary Fibrotic Diseases
Cheng, Peter T. W. ; Kaltenbach, Robert F.; Zhang, Hao; Shi, Jun; Tao, Shiwei; et al, Journal of Medicinal Chemistry, 2021, 64(21), 15549-15581

Production Method 7

33668-25-6 33668-25-6
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  2 h, 0 °C
Reference
9-Substituted aminotriazoloquinazoline derivatives as adenosine receptor antagonists, pharmaceutical composition and their preparation
, World Intellectual Property Organization, , ,

Production Method 8

7781-98-8 7781-98-8
94160-25-5 94160-25-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Ethanol ;  8 h, 60 psi, rt; 3 d, rt
Reference
Preparation of carbazoles useful as bromodomain inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

94160-25-5 94160-25-5
Reaction Conditions
Reference
Preparation of tetracyclic, fused-ring 1,4-diazepines as platelet-activating factor (PAF) antagonists
, Federal Republic of Germany, , ,

Ethyl 3-hydroxycyclohexanecarboxylate Raw materials

Ethyl 3-hydroxycyclohexanecarboxylate Preparation Products

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